Cas no 108646-70-4 (19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-)
108646-70-4 structure
Product Name:19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
CAS No:108646-70-4
MF:C20H24O3
MW:312.402766227722
CID:145191
PubChem ID:21121304
Update Time:2025-04-19
19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)- Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-
- ethinyl estriol
- 17-ethynylestra-1,3,5(10)-triene-3,6,17-triol
- 19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol, (17alpha)-
- Ethynyl estriol
- (8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,6,17-triol
- SCHEMBL6513659
- 108646-70-4
-
- Inchi: 1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-9,11H2,2H3/t14-,15-,17+,18?,19+,20+/m1/s1
- InChI Key: XFBUZQAUNLRYCT-TXFRKKNYSA-N
- SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O
Computed Properties
- Exact Mass: 312.172545
- Monoisotopic Mass: 312.172545
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 60.7
Experimental Properties
- Density: 1.28
- Boiling Point: 500.4°Cat760mmHg
- Flash Point: 233°C
- Refractive Index: 1.643
19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
108646-70-4 (19-Norpregna-1,3,5(10)-trien-20-yne-3,6,17-triol,(17a)-) Related Products
- 15071-66-6(1-Methyl Ethynyl Estradiol)
- 14012-72-7(18-Methyl Ethynyl Estradiol)
- 27521-34-2(6a-Hydroxy Ethynyl Estradiol)
- 56324-28-8(6b-Hydroxy Ethynyl Estradiol)
- 57-63-6(Ethinylestradiol)
- 350820-06-3(Ethynyl Estradiol-d)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk